Cas no 7467-06-3 (Pyridinium,1-[2-(4-methoxyphenyl)-2-oxoethyl]-4-methyl-, iodide (1:1))
7467-06-3 structure
Product Name:Pyridinium,1-[2-(4-methoxyphenyl)-2-oxoethyl]-4-methyl-, iodide (1:1)
CAS No:7467-06-3
MF:C15H16INO2
MW:369.197516441345
CID:577233
PubChem ID:24200705
Update Time:2025-04-19
Pyridinium,1-[2-(4-methoxyphenyl)-2-oxoethyl]-4-methyl-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Pyridinium,1-[2-(4-methoxyphenyl)-2-oxoethyl]-4-methyl-, iodide (1:1)
- NSC400634; 1-(4-Methoxy-phenacyl)-4-methyl-pyridinium, Jodid; 1-(4-methoxy-phenacyl)-4-methyl-pyridinium, iodide;
- NSC-400634
- 1-[2-(4-Methoxyphenyl)-2-oxoethyl]-4-methylpyridin-1-ium iodide
- 7467-06-3
- NSC400634
- DTXSID10639446
-
- Inchi: 1S/C15H16NO2.HI/c1-12-7-9-16(10-8-12)11-15(17)13-3-5-14(18-2)6-4-13;/h3-10H,11H2,1-2H3;1H/q+1;/p-1
- InChI Key: GJMZWINEQSNXPH-UHFFFAOYSA-M
- SMILES: [I-].O=C(C1C=CC(=CC=1)OC)C[N+]1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 242.11818
- Monoisotopic Mass: 369.02258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 264
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- PSA: 30.18
- LogP: -0.82200
Pyridinium,1-[2-(4-methoxyphenyl)-2-oxoethyl]-4-methyl-, iodide (1:1) Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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